12-Bromo-dodec-1-yne

• Molecular Formula: C12H21Br
• Molecular Weight: 245.20 g/mol
• IUPAC Name: 12-bromododec-1-yne
• InChI: InChI=1S/C12H21Br/c1-2-3-4-5-6-7-8-9-10-11-12-13/h1H,3-12H2
• InChI Key: BEYCZAHIYMYDHY-UHFFFAOYSA-N
• Canonical SMILES: C#CCCCCCCCCCCBr

Description

12-Bromo-dodec-1-yne is a useful research compound. Its molecular formula is C12H21Br and its molecular weight is 245.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100 mL round-bottom dry flask was purged with Argon gas. Anhydrous DMF (20 mL) and 1,10-dibromdecane (7.5 g, 25 mmol) were mixed and stirred with a stir bar. Sodium acetylide (7.4 g, 18% wt in xylene) was added slowly. The mixture was stirred at 70° C. overnight. The reaction was quenched with DI water (40 ml). The solution was extracted with CH2Cl2 (3×50 mL), re-extracted with DI water (2×50 mL), dried with sodium sulfate overnight, and filtered. After the removal of the solvent by rotoevaporation, 12-bromo-dodec-1-yne (6.5 g) was obtained. The resultant product was added to triethyl phosphate (10.9 ml, 62.5 mmol) and stirred for 24 h at 150° C. After cooling to room temperature, the excess amount of triethyl phosphate was removed under vacuum. A light yellow liquid was obtained (1 g, 20%).